N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide

• Molecular Formula: C16H13F4NO3
• Molecular Weight: 343.27 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide
• InChI: InChI=1S/C16H13F4NO3/c1-3-24-9-7-5-4-6-8(9)21-16(22)10-11(17)13(19)15(23-2)14(20)12(10)18/h4-7H,3H2,1-2H3,(H,21,22)
• InChI Key: HHLNEERYTJHOHI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C(=C(C(=C2F)F)OC)F)F

Description

N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide, also known as EF-TFM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EF-TFM is a member of the benzamide family and is synthesized using a specific method. The purpose of

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the inflammatory response. N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of the inflammatory response.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has been shown to have several biochemical and physiological effects, including the inhibition of the inflammatory response, the reduction of pain and swelling, and the improvement of joint mobility. N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has several advantages for use in lab experiments, including its high potency and selectivity, its stability, and its low toxicity. However, N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide also has some limitations, including its high cost, its complex synthesis method, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide, including the development of new drugs and therapies based on its anti-inflammatory and analgesic properties, the elucidation of its mechanism of action, and the exploration of its potential applications in other fields such as cancer research and neurology. Additionally, further research is needed to optimize the synthesis method of N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide and to explore its potential as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide involves a multistep process that starts with the reaction of 2-ethoxyaniline with 2,3,5,6-tetrafluoro-4-methoxybenzoyl chloride in the presence of a catalyst. The resulting intermediate is then treated with a reducing agent to obtain the final product, N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide. The synthesis of N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide is a complex process that requires expertise and precision to achieve high yields and purity.

Scientific Research Applications

N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide is in the development of new drugs and therapies. N-(2-ethoxyphenyl)-2,3,5,6-tetrafluoro-4-methoxybenzamide has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis and multiple sclerosis.